Cas no 2172318-19-1 (3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-fluorobenzoic acid)

• Product Name: 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-fluorobenzoic acid
• CAS No: 2172318-19-1
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5760713
• PubChem ID: 165513468
• Update Time: 2025-06-15

3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2172318-19-1
• 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-4-fluorobenzoic acid
• EN300-1518375
• 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-fluorobenzoic acid

• Inchi： 1S/C27H23FN2O5/c28-22-11-10-16(24(31)32)14-23(22)29-25(33)27(12-5-13-27)30-26(34)35-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-11,14,21H,5,12-13,15H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： JAZGKEKBQUTHCD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1NC(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-fluorobenzoic acid

Recent Advances in the Study of 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-fluorobenzoic acid (CAS: 2172318-19-1)

The compound 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-fluorobenzoic acid (CAS: 2172318-19-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutaneamido linker, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of the synthetic pathway for 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-fluorobenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that significantly reduces the number of steps and improves overall efficiency. The researchers utilized solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc group for protection, which allowed for easier purification and higher purity of the final product. This advancement is expected to facilitate further exploration of the compound's biological properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-fluorobenzoic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects and assess any potential toxicity.

Another promising avenue of research involves the use of this compound as a precursor in the synthesis of more complex molecules. Its structural versatility, particularly the presence of the 4-fluorobenzoic acid moiety, makes it an attractive candidate for modular drug design. Recent work has explored its incorporation into peptide-based therapeutics, where it serves as a linker to enhance stability and bioavailability. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful integration of this compound into a peptide-drug conjugate (PDC), which demonstrated improved pharmacokinetic properties in preclinical models.

Despite these encouraging developments, challenges remain in the widespread application of 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-fluorobenzoic acid. Issues such as scalability of synthesis, cost-effectiveness, and the need for comprehensive toxicological profiling must be addressed. However, the compound's unique properties and the recent advancements in its study underscore its potential as a valuable tool in drug discovery and development.

In conclusion, the ongoing research into 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-fluorobenzoic acid (CAS: 2172318-19-1) highlights its significance in the chemical biology and pharmaceutical fields. With continued exploration of its synthesis, biological activity, and applications, this compound is poised to contribute to the development of novel therapeutic agents. Future studies will likely focus on optimizing its properties and expanding its utility in drug design.